Cas no 2227876-12-0 ((2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2227876-12-0
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6304108
• PubChem ID: 165665901
• Update Time: 2025-05-19

(2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol
• 2227876-12-0
• EN300-1776143

• Inchi： 1S/C10H14N2O5/c1-16-9-4-6(7(11)5-13)3-8(12(14)15)10(9)17-2/h3-4,7,13H,5,11H2,1-2H3/t7-/m1/s1
• InChI Key： UKFBWPZSESOFPS-SSDOTTSWSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H](CO)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227876-12-0)

The compound (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol, identified by its CAS No. 2227876-12-0, is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a nitrophenyl group and dimethoxy substitutions, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting enzymes and receptors involved in neurological and inflammatory pathways.

One of the key features of (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol is its stereochemistry, which plays a critical role in its biological activity. The (2S) configuration ensures high enantiomeric purity, a factor that is crucial for achieving desired pharmacological effects. This compound is often explored in the context of asymmetric synthesis and chiral auxiliaries, topics that are currently trending in organic chemistry forums and academic discussions. Its nitro and methoxy functional groups also contribute to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for chiral building blocks like (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol has surged, driven by the growing emphasis on precision medicine and targeted therapies. Search engine analytics reveal that terms such as "chiral amino alcohols in drug design" and "nitrophenyl derivatives applications" are frequently queried, reflecting the compound's relevance in contemporary research. Additionally, its potential role in neuroprotective agents and anti-inflammatory drugs aligns with current healthcare trends focusing on neurodegenerative diseases and chronic inflammation.

The synthesis of CAS No. 2227876-12-0 typically involves multi-step organic reactions, including nitration, etherification, and reductive amination. These processes are often optimized to enhance yield and purity, addressing common challenges in the production of chiral compounds. Researchers also investigate its solubility and stability under various conditions, as these properties are critical for its practical application in formulations. The compound's spectroscopic data (e.g., NMR, IR) is well-documented, facilitating its identification and characterization in laboratory settings.

From a commercial perspective, (2S)-2-amino-2-(3,4-dimethoxy-5-nitrophenyl)ethan-1-ol is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are influenced by factors such as synthetic complexity and market demand, which are topics of interest for procurement professionals. Furthermore, regulatory compliance and quality control standards ensure that the compound meets the stringent requirements of pharmaceutical applications.

Looking ahead, the compound's versatility positions it as a promising candidate for further exploration. Emerging trends in green chemistry and sustainable synthesis may drive innovations in its production, reducing environmental impact while maintaining efficiency. As the scientific community continues to uncover new applications for CAS No. 2227876-12-0, its role in advancing medicinal chemistry and material science is expected to expand, making it a compound of enduring significance.